Cas no 16191-76-7 (N1-Ethyl-2-(4-methylphenyl)sulfonylethan-1-amine)

• Product Name: N1-Ethyl-2-(4-methylphenyl)sulfonylethan-1-amine
• CAS No: 16191-76-7
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 134435
• PubChem ID: 1673338
• Update Time: 2025-04-19

N1-Ethyl-2-(4-methylphenyl)sulfonylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-tosylethanamine
• Ethanamine,N-ethyl-2-[(4-methylphenyl)sulfonyl]-
• N1-ethyl-2-[(4-methylphenyl)sulfonyl]ethan-1-amine
• N-ethyl-2-(4-methylphenyl)sulfonylethanamine
• AC1LWC33
• AC1Q31M1
• AG-E-11651
• CTK4D1010
• MolPort-001-761-235
• SBB097170
• SureCN8193580
• AKOS009159294
• ethyl[2-(4-methylbenzenesulfonyl)ethyl]amine
• N-ethyl-2-tosylethan-1-amine
• SCHEMBL8193580
• BS-27497
• N-Ethyl-2-(4-methylbenzene-1-sulfonyl)ethan-1-amine
• FT-0637334
• CS-0336962
• DTXSID00364750
• 16191-76-7
• N1-Ethyl-2-(4-methylphenyl)sulfonylethan-1-amine

• MDL： MFCD00728633
• Inchi： 1S/C11H17NO2S/c1-3-12-8-9-15(13,14)11-6-4-10(2)5-7-11/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： FQDYSHSSSNRQFG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCNCC)(=O)=O

Computed Properties

• Exact Mass: 227.09800
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Melting Point: 42 °C
• PSA: 54.55000
• LogP: 2.84990

N1-Ethyl-2-(4-methylphenyl)sulfonylethan-1-amine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：